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For Researchers, Scientists, and Drug Development Professionals

This technical support center provides a comprehensive overview of the reasons behind the

discontinuation of the Atabecestat clinical trials. The information is presented in a question-

and-answer format to directly address potential queries from researchers and professionals in

the field of drug development.

Frequently Asked Questions (FAQs)
Q1: What was the primary reason for the discontinuation of the Atabecestat clinical trials?

The clinical development of Atabecestat, a BACE1 inhibitor for the treatment of Alzheimer's

disease, was halted due to safety concerns, specifically dose-related elevations of liver

enzymes (hepatotoxicity).[1][2][3][4] After a thorough evaluation of the available liver safety

data, the sponsor, Janssen, concluded that the benefit-risk ratio was no longer favorable for the

continued development of Atabecestat.[3][4]

Q2: Which specific clinical trials for Atabecestat were discontinued?

Janssen halted the following key clinical trials in May 2018:

EARLY (NCT02569398): A large Phase 2b/3 study in participants with late-onset, preclinical

(asymptomatic) Alzheimer's disease.[1][3]

ALZ2004 (NCT02406027): A Phase 2 long-term safety and tolerability extension study.[1][5]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b605660?utm_src=pdf-interest
https://www.benchchem.com/product/b605660?utm_src=pdf-body
https://www.benchchem.com/product/b605660?utm_src=pdf-body
https://www.benchchem.com/product/b605660?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/32410694/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7816119/
https://alzheimersnewstoday.com/news/janssen-halts-2-clinical-trials-alzheimers-candidate-atabecestat/
https://www.mdedge.com/breast-cancer-icymi/article/235473/alzheimers-cognition/cognitive-effects-seen-transient-alzheimers
https://www.benchchem.com/product/b605660?utm_src=pdf-body
https://alzheimersnewstoday.com/news/janssen-halts-2-clinical-trials-alzheimers-candidate-atabecestat/
https://www.mdedge.com/breast-cancer-icymi/article/235473/alzheimers-cognition/cognitive-effects-seen-transient-alzheimers
https://www.benchchem.com/product/b605660?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/32410694/
https://alzheimersnewstoday.com/news/janssen-halts-2-clinical-trials-alzheimers-candidate-atabecestat/
https://pubmed.ncbi.nlm.nih.gov/32410694/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7227237/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ALZ2002 (NCT02260674): A Phase 2 parent study to the ALZ2004 extension.[5]

Q3: Were there any other safety concerns associated with Atabecestat?

Yes, in addition to hepatotoxicity, the EARLY trial data revealed a dose-related worsening of

cognitive function in participants receiving Atabecestat compared to placebo.[2][6]

Neuropsychiatric adverse events were also observed more frequently in the Atabecestat
groups.[6] However, the primary reason for trial discontinuation remained the liver safety

issues.

Troubleshooting Guide for Experimental Queries
This guide addresses specific issues researchers might encounter when reviewing the

Atabecestat clinical trial data.

Issue 1: Understanding the criteria for identifying liver toxicity in the trials.

Troubleshooting Steps:

Review the implemented safety monitoring protocol: Following the observation of elevated

liver enzymes, a more rigorous monitoring plan was put in place. This included more

frequent blood chemistry tests.

Note the specific thresholds for action: The protocol established clear rules for treatment

modification or discontinuation based on the levels of Alanine Aminotransferase (ALT) and

Aspartate Aminotransferase (AST) in relation to the Upper Limit of Normal (ULN), as well as

total bilirubin and the International Normalized Ratio (INR).

Consult the detailed discontinuation criteria: Treatment was to be stopped if a participant met

specific criteria, such as ALT or AST levels exceeding 8 times the ULN, or a combination of

lower elevations with other clinical signs of liver injury.

Issue 2: Accessing quantitative data on the incidence of liver enzyme elevations.

Troubleshooting Steps:

Refer to the summary tables below: We have compiled the available quantitative data on

liver enzyme elevations from the key clinical trials to facilitate comparison.
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Analyze the data by treatment arm: The tables clearly delineate the number and percentage

of participants with elevated liver enzymes in the placebo and different Atabecestat dosage

groups.

Note the dose-dependent nature of the adverse event: The data indicates a higher incidence

of liver enzyme elevations with higher doses of Atabecestat.

Data Presentation
Table 1: Participant Demographics and Disposition in
the EARLY Trial (NCT02569398)

Characteristic
Placebo
(n=185)

Atabecestat 5
mg (n=189)

Atabecestat 25
mg (n=183)

Total (N=557)

Randomized

Participants
185 189 183 557

Discontinued due

to Adverse

Events (%)

Not specified
More frequent

than placebo

More frequent

than placebo
Not specified

Discontinued due

to Increased

Liver Enzymes

(%)

Not specified
More frequent

than placebo

More frequent

than placebo
Not specified

Source: Findings of Efficacy, Safety, and Biomarker Outcomes of Atabecestat in Preclinical

Alzheimer Disease: A Truncated Randomized Phase 2b/3 Clinical Trial[2]

Table 2: Incidence of Elevated Liver Enzymes in
Atabecestat Clinical Trials
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Clinical Trial
Treatment
Group

Number of
Participants
with Elevated
Liver Enzymes
(>3x ULN)

Total
Participants in
Treatment
Group

Percentage

EARLY

(NCT02569398)

Atabecestat (5

mg & 25 mg

combined)

40 371 10.8%

Placebo 1 Not specified -

ALZ2002/ALZ20

04

(NCT02260674/

NCT02406027)

Atabecestat 12 Not specified -

Source: Genome-wide association study of abnormal elevation of ALT in patients exposed to

atabecestat & Long-term safety and tolerability of atabecestat (JNJ-54861911), an oral

BACE1 inhibitor, in early Alzheimer's disease spectrum patients[1][7]

Experimental Protocols
Protocol for Monitoring and Management of Potential
Drug-Induced Liver Injury
Following the initial observation of elevated liver enzymes, a more stringent safety monitoring

protocol was implemented in the Atabecestat trials. The key components of this protocol were:

1. Increased Frequency of Monitoring:

Routine blood chemistry tests, including ALT and AST, were performed more frequently for all

participants.

2. Thresholds for Action:

Investigation Trigger: An increase in ALT or AST to >3x ULN prompted closer monitoring and

investigation for other potential causes of liver injury.
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Treatment Discontinuation Criteria: The study drug was to be discontinued if any of the

following were observed:

ALT or AST >8x ULN.

ALT or AST >5x ULN for more than 2 weeks.

ALT or AST >3x ULN AND Total Bilirubin >2x ULN or INR >1.5.

ALT or AST >3x ULN accompanied by clinical symptoms such as fatigue, nausea,

vomiting, right upper quadrant pain or tenderness, fever, rash, and/or eosinophilia (>5%).

3. Follow-up:

Participants who discontinued the treatment due to liver enzyme elevations were followed up

to monitor the resolution of the abnormalities.

Mandatory Visualizations
Atabecestat Mechanism of Action: BACE1 Inhibition

Amyloid Precursor Protein (APP) ProcessingAtabecestat Intervention
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Click to download full resolution via product page

Caption: Atabecestat inhibits the BACE1 enzyme, a key step in the production of Amyloid-β

peptides.
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Caption: Workflow of Atabecestat trials from enrollment to discontinuation due to safety

concerns.

Logical Relationship: Reasons for Atabecestat Trial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://alzheimersnewstoday.com/news/janssen-halts-2-clinical-trials-alzheimers-candidate-atabecestat/
https://www.mdedge.com/breast-cancer-icymi/article/235473/alzheimers-cognition/cognitive-effects-seen-transient-alzheimers
https://www.mdedge.com/breast-cancer-icymi/article/235473/alzheimers-cognition/cognitive-effects-seen-transient-alzheimers
https://pmc.ncbi.nlm.nih.gov/articles/PMC7227237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7227237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7227237/
https://pubmed.ncbi.nlm.nih.gov/33464300/
https://pubmed.ncbi.nlm.nih.gov/33464300/
https://pubmed.ncbi.nlm.nih.gov/33464300/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10472559/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10472559/
https://www.benchchem.com/product/b605660#reasons-for-the-discontinuation-of-atabecestat-clinical-trials
https://www.benchchem.com/product/b605660#reasons-for-the-discontinuation-of-atabecestat-clinical-trials
https://www.benchchem.com/product/b605660#reasons-for-the-discontinuation-of-atabecestat-clinical-trials
https://www.benchchem.com/product/b605660#reasons-for-the-discontinuation-of-atabecestat-clinical-trials
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605660?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

